Cas no 2228561-80-4 (4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol)

• Product Name: 4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol
• CAS No: 2228561-80-4
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6410404
• PubChem ID: 165617426
• Update Time: 2025-05-23

4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol
• 2228561-80-4
• EN300-1821349
• 4-[1-(aminomethyl)-3-hydroxycyclobutyl]-3-fluorophenol

• Inchi： 1S/C11H14FNO2/c12-10-3-7(14)1-2-9(10)11(6-13)4-8(15)5-11/h1-3,8,14-15H,4-6,13H2
• InChI Key： IOWFJLHGNPZIKH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CN)CC(C1)O)O

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol

4-1-(Aminomethyl)-3-Hydroxycyclobutyl-3-Fluorophenol: A Comprehensive Overview

The compound 4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol, identified by the CAS number 2228561-80-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and the latest research findings surrounding this intriguing molecule.

The molecular structure of 4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol comprises a cyclobutane ring fused with a phenol group. The presence of an aminoethyl substituent and a hydroxyl group introduces significant steric and electronic effects, which play a crucial role in its reactivity and functionality. Recent studies have highlighted the importance of such structural features in enhancing the compound's ability to interact with biological targets, making it a valuable candidate for drug discovery.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have developed innovative methods to synthesize 4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol, leveraging advanced catalytic techniques and green chemistry principles. These methods not only improve yield but also reduce environmental impact, aligning with current trends in sustainable chemical manufacturing.

In terms of applications, 4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol has shown promise in the pharmaceutical industry as a potential lead compound for developing new drugs. Its ability to modulate key biological pathways has been explored in several preclinical studies. For instance, recent research indicates that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and other inflammatory diseases.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of advanced polymers and conductive materials. Scientists are actively exploring its potential as a building block for next-generation electronic devices.

The toxicity profile of 4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol has been extensively studied to ensure its safe use in various applications. According to recent toxicological studies, the compound demonstrates low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its safety profile.

In conclusion, 4-1-(aminomethyl)-3-hydroxycyclobutyl-3-fluorophenol (CAS No: 2228561-80-4) is a multifaceted compound with immense potential across diverse fields. Its unique structure, versatile synthesis methods, and promising biological activities position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.